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Compound of Interest

Compound Name: Lead carbonate

Cat. No.: B147948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of lead(II) carbonate (PbCO₃), including detailed experimental protocols for its

synthesis and analysis. The information is intended for use by researchers, scientists, and

professionals in drug development and related fields who require a thorough understanding of

this inorganic compound.

Core Chemical and Physical Properties
Lead(II) carbonate, with the chemical formula PbCO₃, is an inorganic compound that occurs

naturally as the mineral cerussite.[1] It is a white, crystalline solid that is notable for its high

density and insolubility in water.[2][3]

Physical Properties
Lead(II) carbonate is a colorless and odorless crystalline solid.[4] It is practically insoluble in

water, with a solubility of 0.00011 g per 100 mL at 20°C.[1] Key physical properties are

summarized in Table 1.

Chemical Properties
Lead(II) carbonate is a stable compound but decomposes upon heating to lead(II) oxide and

carbon dioxide at approximately 315°C.[1][5] It is insoluble in water and alcohol but will dissolve
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in acids and alkalis.[6] Like other carbonates, it reacts with acids to produce a lead salt, water,

and carbon dioxide.

Data Presentation
The quantitative data for lead(II) carbonate are summarized in the following tables for ease of

reference and comparison.

Table 1: Physical and Chemical Properties of Lead(II) Carbonate

Property Value Reference

Chemical Formula PbCO₃ [1]

Molar Mass 267.21 g/mol [1]

Appearance White crystalline powder [2]

Density 6.60 g/cm³ [6]

Melting Point 315 °C (decomposes) [1]

Solubility in Water 0.00011 g / 100 mL (20 °C) [1]

Solubility Product (Ksp) 1.46 x 10⁻¹³ [6]

Crystal Structure Orthorhombic [7]

CAS Number 598-63-0 [8]

EC Number 209-944-4 [5]

Table 2: Thermodynamic Properties of Lead(II) Carbonate at 298.15 K
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Property Value Reference

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-699.6 kJ/mol [8]

Standard Molar Gibbs Free

Energy of Formation (ΔfG⁰)
-625.9 kJ/mol [8]

Standard Molar Entropy (S⁰) 131 J/(mol·K) [8]

Molar Heat Capacity at

Constant Pressure (Cp)
87.4 J/(mol·K) [8]

Table 3: Crystallographic Data for Lead(II) Carbonate (Cerussite)

Parameter Value Reference

Crystal System Orthorhombic [7]

Space Group Pmcn [5]

Lattice Constants
a = 5.179 Å, b = 8.492 Å, c =

6.141 Å
[5]

Formula Units (Z) 4 [5]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and characterization of

lead(II) carbonate.

Synthesis of Lead(II) Carbonate via Precipitation
This protocol describes the synthesis of lead(II) carbonate by the reaction of a soluble lead salt

with a soluble carbonate salt.[2]

Materials:

Lead(II) nitrate (Pb(NO₃)₂)
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Sodium carbonate (Na₂CO₃)

Deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a 0.2 M solution of lead(II) nitrate by dissolving the appropriate amount of

Pb(NO₃)₂ in deionized water.

Prepare a 0.2 M solution of sodium carbonate by dissolving the appropriate amount of

Na₂CO₃ in deionized water.

Precipitation:

Slowly add the sodium carbonate solution to the lead(II) nitrate solution while stirring

continuously.

A white precipitate of lead(II) carbonate will form immediately.

Isolation and Purification:

Continue stirring for 10-15 minutes to ensure complete precipitation.

Filter the precipitate using a Büchner funnel and filter paper.

Wash the precipitate with several portions of deionized water to remove any soluble

impurities.
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Dry the collected lead(II) carbonate in an oven at a temperature below 100°C to avoid

decomposition.

Characterization by X-ray Diffraction (XRD)
This protocol outlines the procedure for analyzing the crystal structure of the synthesized

lead(II) carbonate using powder X-ray diffraction.[9]

Instrumentation:

Powder X-ray diffractometer with Cu Kα radiation (λ = 1.54060 Å)

Sample holder

Mortar and pestle

Procedure:

Sample Preparation:

Grind a small amount of the dried lead(II) carbonate powder using a mortar and pestle to

ensure a fine, homogeneous powder.

Mount the powdered sample onto the sample holder.

Data Collection:

Place the sample holder into the X-ray diffractometer.

Set the instrument to scan over a 2θ range appropriate for lead(II) carbonate (e.g., 10-80

degrees).

Collect the diffraction pattern.

Data Analysis:

Compare the obtained diffraction pattern with a standard reference pattern for cerussite

(JCPDS file No. 47-1734) to confirm the identity and purity of the synthesized product.[9]
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Visualizations
The following diagrams illustrate key aspects of the chemistry and experimental workflow of

lead(II) carbonate.

PbCO₃(s)

PbO(s)Δ (Heat, ~315°C)

CO₂(g)

H₂O(l)

Pb²⁺(aq) + 2X⁻(aq)

+ 2HX(aq)

2HX(aq)

Click to download full resolution via product page

Caption: Chemical reactions of lead(II) carbonate.
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Synthesis

Characterization

Prepare 0.2M Pb(NO₃)₂ and 0.2M Na₂CO₃ solutions

Mix solutions to precipitate PbCO₃

Filter the precipitate

Wash with deionized water

Dry the solid product

Perform X-ray Diffraction (XRD)

Characterize Product

Analyze diffraction pattern

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and characterization of PbCO₃.

Caption: Simplified representation of the lead(II) carbonate crystal structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b147948?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lead_carbonate
https://www.quora.com/Starting-with-lead-2-oxide-how-would-you-prepare-a-solid-sample-of-lead-2-carbonate
https://www.youtube.com/watch?v=3glogkiPZSs
https://saltanalysis.com/salt/pb%C2%B2%E2%81%BA%7Cco_3%C2%B2%E2%81%BB/analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-carbonate-_PbCO3
https://homework.study.com/explanation/how-can-you-prepare-lead-carbonate-from-lead-ii-oxide-and-sodium-carbonate.html
https://mineralexpert.org/article/cerussite-mineral-lead-carbonate-overview
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1304
https://www.researchgate.net/publication/319327899_Synthesis_and_Characterization_of_Lead_II_Chloride_and_Lead_II_Carbonate_Nano_Particles
https://www.benchchem.com/product/b147948#lead-carbonate-pbco3-chemical-formula-and-properties
https://www.benchchem.com/product/b147948#lead-carbonate-pbco3-chemical-formula-and-properties
https://www.benchchem.com/product/b147948#lead-carbonate-pbco3-chemical-formula-and-properties
https://www.benchchem.com/product/b147948#lead-carbonate-pbco3-chemical-formula-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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